Cas no 19580-36-0 (4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid)

4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid is a sulfonamide-based benzoic acid derivative featuring a methylpiperazine substituent. This compound is valued for its versatile reactivity, particularly as an intermediate in pharmaceutical synthesis, where its sulfonyl and carboxyl functional groups enable further derivatization. The methylpiperazine moiety enhances solubility and bioavailability, making it useful in drug design. Its well-defined structure and stability under standard conditions ensure consistent performance in organic transformations. The compound is typically employed in the development of bioactive molecules, including kinase inhibitors and receptor modulators. High purity grades are available for research and industrial applications, supporting precise synthetic workflows.
4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid structure
19580-36-0 structure
Product Name:4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid
CAS No:19580-36-0
MF:C12H16N2O4S
MW:284.331441879272
MDL:MFCD00551821
CID:123668
PubChem ID:781184
Update Time:2025-05-27

4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(4-methyl-1-piperazinyl)sulfonyl]-
    • 4-(4-Methyl-piperazine-1-sulfonyl)-benzoic acid
    • 4-[(4-methylpiperazin-1-yl)sulfonyl]benzoic acid
    • 4-[(4-methylpiperazine-1-yl)sulfonyl]benzoic acid
    • 1-Methyl-4-(p-carboxyphenylsulfonyl)piperazin
    • 4-[(4-methylpiperazinyl)sulfonyl]benzoic acid
    • AC1LFO4A
    • CBDivE_003625
    • Oprea1_120304
    • Oprea1_550682
    • SureCN4911628
    • 19580-36-0
    • 4-[(4-Methyl-1-piperazinyl)sulfonyl]benzoic acid, AldrichCPR
    • 4-(4-methylpiperazin-1-yl)sulfonylbenzoic acid
    • Cambridge id 5156996
    • Z53035353
    • MFCD00551821
    • SCHEMBL4911628
    • 4-((4-Methylpiperazin-1-yl)sulfonyl)benzoic acid
    • DTXSID20354759
    • VS-03697
    • 4-((4-Methylpiperazin-1-yl)sulfonyl)benzoicacid
    • AKOS000123635
    • FT-0677078
    • BBL013190
    • 4-(4-methylpiperazin-1-ylsulfonyl)benzoic acid
    • STK982291
    • 4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid
    • MDL: MFCD00551821
    • Inchi: 1S/C12H16N2O4S/c1-13-6-8-14(9-7-13)19(17,18)11-4-2-10(3-5-11)12(15)16/h2-5H,6-9H2,1H3,(H,15,16)
    • InChI Key: GTJAJCVRIVTFGC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)O)=CC=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 284.08318
  • Monoisotopic Mass: 284.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.9
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 463.3±55.0 °C at 760 mmHg
  • Flash Point: 234.0±31.5 °C
  • PSA: 77.92
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid Security Information

4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid Pricemore >>

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